Cas no 1422344-53-3 (Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate)

Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate is a heterocyclic compound featuring a pyrimidoazepine core with a benzyl carboxylate ester and methylsulfonyl substituent. This structure imparts versatility as an intermediate in pharmaceutical synthesis, particularly for kinase inhibitors and other bioactive molecules. The chloro and methylsulfonyl groups enhance reactivity for further functionalization, while the benzyl ester offers stability and controlled deprotection. Its rigid fused-ring system contributes to precise molecular interactions in drug design. Suitable for research applications, this compound is valued for its synthetic utility in medicinal chemistry and its potential in developing targeted therapeutics.

Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate structure

1422344-53-3 structure

Product Name:Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate

CAS No:1422344-53-3

MF:C₁₇H₁₈ClN₃O₄S

MW:395.860521793365

MDL:MFCD23378426

CID:4603478

Update Time:2025-05-24

Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate Chemical and Physical Properties

Names and Identifiers

- Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate
- Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate(WX141309)
- Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate
- MDL： MFCD23378426
- Inchi： 1S/C17H18ClN3O4S/c1-26(23,24)16-19-14-8-10-21(9-7-13(14)15(18)20-16)17(22)25-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
- InChI Key： FZUCDEGMRRBBNF-UHFFFAOYSA-N
- SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC2=C(Cl)N=C(S(C)(=O)=O)N=C2CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 5

Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B536080-10mg	Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate	1422344-53-3		10mg	$ 50.00	2022-06-07
TRC	B536080-50mg	Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate	1422344-53-3		50mg	$ 210.00	2022-06-07
TRC	B536080-100mg	Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate	1422344-53-3		100mg	$ 320.00	2022-06-07
Chemenu	CM477090-1g	Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate	1422344-53-3	95%+	1g	$730	2023-02-02
eNovation Chemicals LLC	D772136-100mg	Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate	1422344-53-3	95%	100mg	$260	2023-09-04
eNovation Chemicals LLC	D772136-250mg	Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate	1422344-53-3	95%	250mg	$420	2023-09-04
eNovation Chemicals LLC	D772136-1g	Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate	1422344-53-3	95%	1g	$775	2023-09-04
eNovation Chemicals LLC	D772136-5g	Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate	1422344-53-3	95%	5g	$2230	2023-09-04

Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate

Research Brief on Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate (CAS: 1422344-53-3)

Recent studies on Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate (CAS: 1422344-53-3) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its pyrimidoazepine core, has garnered attention due to its structural uniqueness and pharmacological relevance. Researchers have focused on its role in modulating specific biological pathways, particularly in the context of kinase inhibition and targeted cancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility in the development of selective kinase inhibitors. The research team demonstrated that the methylsulfonyl and chloro substituents on the pyrimidoazepine scaffold enhance binding affinity to ATP pockets of certain kinases, making it a promising candidate for further optimization. Molecular docking simulations revealed favorable interactions with residues in the active site, suggesting potential for high selectivity.

In parallel, a preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters evaluated the compound's metabolic stability and pharmacokinetic properties. The study found that the benzyl carboxylate moiety contributes to improved oral bioavailability compared to analogous structures, while the chloro-substituent enhances metabolic resistance. These findings position the compound as a viable lead for prodrug development in oncology applications.

Recent synthetic advancements have also been achieved, as documented in Tetrahedron Letters. A novel three-component coupling strategy was developed to efficiently construct the pyrimidoazepine core, significantly improving the yield of Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate from 42% to 78%. This methodological breakthrough addresses previous scalability challenges in the synthetic route.

Emerging patent applications (WO2023052141, US20240117234) have disclosed derivatives of this compound showing enhanced potency against resistant cancer cell lines. Particularly, modifications at the 4-position chloro group have yielded compounds with sub-nanomolar IC50 values against EGFR-mutated NSCLC models while maintaining favorable toxicity profiles in vitro.

Current research directions include exploring the compound's potential in combination therapies and investigating its off-target effects through comprehensive proteomic profiling. Several pharmaceutical companies have included this scaffold in their kinase inhibitor development pipelines, with Phase I clinical trials anticipated for optimized derivatives by late 2025.